Cas no 53844-49-8 (3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo-)

• Product Name: 3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo-
• CAS No: 53844-49-8
• MF: C₈Br₆S₂
• MW: 639.639595031738
• CID: 4027434
• PubChem ID: 12414666
• Update Time: 2025-04-22

3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo- Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bithiophene, 2,2',4,4',5,5'-hexabromo-
• DTXSID201270577
• 53844-49-8
• 2,2a(2),4,4a(2),5,5a(2)-Hexabromo-3,3a(2)-bithiophene
• 2,2',4,4',5,5'-Hexabromo-3,3'-bithiophene

• Inchi： 1S/C8Br6S2/c9-3-1(5(11)15-7(3)13)2-4(10)8(14)16-6(2)12
• InChI Key： CAYIXVSICSMBRZ-UHFFFAOYSA-N
• SMILES： C1(Br)SC(Br)=C(Br)C=1C1C(Br)=C(Br)SC=1Br

Computed Properties

• Exact Mass: 639.44802Da
• Monoisotopic Mass: 633.45417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 56.5Ų